Cas no 2022073-00-1 (1-methyl-3-{spiro[2.5]octan-6-yl}-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-{spiro[2.5]octan-6-yl}-1H-pyrazol-5-amine
• CAS No: 2022073-00-1
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 5925503
• PubChem ID: 165492883
• Update Time: 2025-05-21

1-methyl-3-{spiro[2.5]octan-6-yl}-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-{spiro[2.5]octan-6-yl}-1H-pyrazol-5-amine
• EN300-1152211
• 2022073-00-1

• Inchi： 1S/C12H19N3/c1-15-11(13)8-10(14-15)9-2-4-12(5-3-9)6-7-12/h8-9H,2-7,13H2,1H3
• InChI Key： RIVNHAAJHLVGRI-UHFFFAOYSA-N
• SMILES： N1=C(C=C(N)N1C)C1CCC2(CC1)CC2

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-methyl-3-{spiro[2.5]octan-6-yl}-1H-pyrazol-5-amine

Introduction to 1-methyl-3-{spiro[2.5]octan-6-yl}-1H-pyrazol-5-amine (CAS No. 2022073-00-1)

1-methyl-3-{spiro[2.5]octan-6-yl}-1H-pyrazol-5-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by its CAS number 2022073-00-1, belongs to the pyrazole class of molecules, which are well-known for their broad spectrum of biological activities. The presence of a spiro[2.5]octan-6-yl side chain in its structure imparts distinct physicochemical characteristics, making it a promising candidate for further investigation in drug discovery and development.

The pyrazole core of 1-methyl-3-{spiro[2.5]octan-6-yl}-1H-pyrazol-5-amine serves as a versatile scaffold for medicinal chemists, allowing for modifications that can fine-tune its biological activity. Pyrazoles have been extensively studied for their potential in treating various diseases, including inflammation, cancer, and infectious disorders. The methyl group at the 1-position and the spiro[2.5]octan-6-yl moiety at the 3-position contribute to the compound's complexity and may play critical roles in its interactions with biological targets.

Recent advancements in chemical biology have highlighted the importance of spirocyclic compounds in drug design. Spiro compounds, characterized by their rigid fused ring structures, often exhibit enhanced binding affinity and selectivity towards biological receptors. The spiro[2.5]octan-6-yl group in 1-methyl-3-{spiro[2.5]octan-6-yl}-1H-pyrazol-5-amine is particularly interesting because it introduces a conformationally restricted structure that may improve drug-like properties such as solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential application in the development of neuroprotective agents. The pyrazole scaffold has been shown to interact with various neurotransmitter receptors, suggesting that derivatives of this compound could have therapeutic effects on neurological disorders. Furthermore, the spirocyclic structure may enhance penetration through the blood-brain barrier, a critical factor for effective central nervous system (CNS) drug delivery.

In vitro studies have demonstrated that 1-methyl-3-{spiro[2.5]octan-6-yl}-1H-pyrazol-5-amine exhibits promising activity against several disease models. For instance, research indicates that this compound may inhibit the proliferation of certain cancer cell lines by modulating key signaling pathways involved in cell growth and survival. Additionally, preclinical data suggests that it could possess anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory conditions.

The synthesis of 1-methyl-3-{spiro[2.5]octan-6-yl}-1H-pyrazol-5-amine presents unique challenges due to its complex structure. However, recent developments in synthetic chemistry have made it more feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to construct the spirocyclic moiety with high precision. These advancements have opened up new avenues for exploring the pharmacological potential of this molecule.

Future research directions for 1-methyl-3-{spiro[2.5]octan-6-ylyl}-1H-pyrazol -5 -amine include further optimization of its chemical structure to enhance its biological activity and pharmacokinetic properties. Computational modeling and molecular dynamics simulations can be used to predict how this compound interacts with biological targets at an atomic level, providing insights into its mechanism of action.

The integration of machine learning and artificial intelligence into drug discovery has also shown promise in accelerating the development of novel therapeutics like 1-methyl -3 -{spiro[2 .5 ] octan -6 -yl } -1 H -pyrazol -5 -amine . By leveraging large datasets and predictive algorithms, researchers can identify optimal modifications to improve the compound's efficacy and safety profiles more efficiently than traditional methods.

In conclusion,1-methyl -3 -{spiro[2 .5 ] octan -6 -yl } -1 H -pyrazol -5 -amine (CAS No .2022073 -00 -1) represents a fascinating molecule with significant therapeutic potential . Its unique structural features , combined with recent advancements in synthetic chemistry and computational biology , make it a compelling subject for further investigation . As research continues to uncover new applications for this compound , it is likely to play an important role in the development of next-generation pharmaceuticals.